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Compound of Interest

Compound Name:
N-(3-aminophenyl)-2,4-

dichlorobenzamide

CAS No.: 293737-92-5

Cat. No.: B1269591

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-aminophenyl)-2,4-dichlorobenzamide (CAS No. 293737-92-5) is a multifaceted organic

compound that, while not extensively documented, holds considerable potential in medicinal

chemistry and materials science. Its structure, which combines a dichlorinated benzoyl group

with an aminophenyl moiety, suggests a range of possible biological activities and applications

as a synthetic intermediate. This guide provides a comprehensive overview of its chemical

properties, a detailed, plausible synthesis protocol, and an exploration of its prospective, yet

unverified, biological significance based on the known activities of structurally analogous

compounds. The information herein is intended to serve as a foundational resource for

researchers initiating studies on this compound.

Chemical Identity and Properties
N-(3-aminophenyl)-2,4-dichlorobenzamide is a member of the benzamide class of

compounds, characterized by an amide linkage between a 2,4-dichlorobenzoyl group and a 3-
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aminophenyl group.

Property Value Source

CAS Number 293737-92-5 [1]

Molecular Formula C₁₃H₁₀Cl₂N₂O [1]

Molecular Weight 281.14 g/mol [1]

Predicted Boiling Point 385.9 ± 42.0 °C [2]

Predicted Density 1.445 ± 0.06 g/cm³ [2]

Plausible Synthesis Pathway
While specific literature detailing the synthesis of N-(3-aminophenyl)-2,4-dichlorobenzamide
is scarce, a reliable two-step synthetic route can be proposed based on established amide

chemistry. This pathway involves the initial formation of a nitro-intermediate, followed by the

reduction of the nitro group to the desired primary amine.
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Step 1: Acylation

Step 2: Reduction

3-Nitroaniline

2,4-Dichloro-N-(3-nitrophenyl)benzamideBase (e.g., Pyridine)
Solvent (e.g., DCM)

2,4-Dichlorobenzoyl chloride
N-(3-aminophenyl)-2,4-

dichlorobenzamide

Reducing Agent
(e.g., Fe/NH4Cl or H2, Pd/C)

N-(3-aminophenyl)-2,4-
dichlorobenzamide

Target Enzyme
(e.g., Kinase, HDAC)

Inhibition

Cellular Signaling Pathway

Regulation

Biological Response
(e.g., Apoptosis, Growth Arrest)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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